Cas no 2138184-16-2 (1H-Pyrazole-4-carboxylic acid, 1-(2-bromo-4-methoxyphenyl)-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 1-(2-bromo-4-methoxyphenyl)-
• CAS No: 2138184-16-2
• MF: C₁₁H₉BrN₂O₃
• MW: 297.104761838913
• CID: 5259403
• Update Time: 2025-06-09

1H-Pyrazole-4-carboxylic acid, 1-(2-bromo-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-(2-bromo-4-methoxyphenyl)-

• Inchi： 1S/C11H9BrN2O3/c1-17-8-2-3-10(9(12)4-8)14-6-7(5-13-14)11(15)16/h2-6H,1H3,(H,15,16)
• InChI Key： JHQAWDIULSPTLH-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2Br)C=C(C(O)=O)C=N1

Additional information on 1H-Pyrazole-4-carboxylic acid, 1-(2-bromo-4-methoxyphenyl)-

Comprehensive Overview of 1H-Pyrazole-4-carboxylic acid, 1-(2-bromo-4-methoxyphenyl)- (CAS No. 2138184-16-2)

In the realm of organic chemistry and pharmaceutical research, 1H-Pyrazole-4-carboxylic acid, 1-(2-bromo-4-methoxyphenyl)- (CAS No. 2138184-16-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyrazole core and substituted phenyl ring, is a subject of interest for researchers exploring novel heterocyclic compounds and their functionalities. Its molecular formula and precise structure make it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules and pharmaceutical agents.

The growing demand for custom synthesis and high-purity intermediates in drug discovery has placed compounds like 1H-Pyrazole-4-carboxylic acid, 1-(2-bromo-4-methoxyphenyl)- at the forefront of scientific inquiry. Researchers frequently search for "pyrazole derivatives synthesis" or "bromo-methoxyphenyl compounds applications," reflecting the compound's relevance in modern chemistry. Its CAS No. 2138184-16-2 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability in laboratory and industrial settings.

One of the key hotspots in recent discussions revolves around the compound's role in medicinal chemistry. With the rise of targeted drug design, the pyrazole moiety is often leveraged for its ability to interact with biological targets, such as enzymes and receptors. The presence of a bromo and methoxy substituent further enhances its versatility, enabling modifications for improved drug-likeness and binding affinity. These attributes align with the increasing focus on "small molecule therapeutics" and "structure-activity relationship (SAR) studies," which dominate current research trends.

From a synthetic perspective, 1H-Pyrazole-4-carboxylic acid, 1-(2-bromo-4-methoxyphenyl)- is often synthesized via multi-step organic reactions, including condensation and cyclization processes. Laboratories specializing in custom chemical synthesis frequently address queries like "how to synthesize pyrazole carboxylic acids" or "optimization of bromo-phenyl derivatives." The compound's stability under various conditions also makes it a candidate for scale-up production, a critical factor for industrial applications.

In addition to its pharmaceutical potential, this compound is explored in material science and agrochemical research. The methoxyphenyl group, for instance, is known to contribute to the photophysical properties of materials, while the bromo substituent offers a handle for further functionalization. Such features resonate with searches like "functionalized pyrazoles in materials" or "halogenated intermediates for agrochemicals," highlighting its cross-disciplinary utility.

Quality control and analytical characterization of CAS No. 2138184-16-2 are paramount for ensuring its applicability. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. This aligns with the broader industry emphasis on "analytical method validation" and "QC standards for fine chemicals," which are frequently searched by quality assurance professionals.

In summary, 1H-Pyrazole-4-carboxylic acid, 1-(2-bromo-4-methoxyphenyl)- (CAS No. 2138184-16-2) represents a versatile and scientifically significant compound. Its applications span drug discovery, material science, and beyond, driven by its adaptable structure and functional groups. As research continues to evolve, this compound will likely remain a focal point for innovations in organic synthesis and applied chemistry, addressing both current and emerging scientific challenges.